Cas no 2138353-77-0 (5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2138353-77-0
• MF: C₁₀H₁₄ClNO₃S
• MW: 263.741060733795
• CID: 6090750
• PubChem ID: 165479729
• Update Time: 2025-06-25

5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride
• EN300-1117532
• 2138353-77-0
• [5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-yl]methanesulfonyl chloride

• Inchi： 1S/C10H14ClNO3S/c1-6-8(5-16(11,13)14)12-15-9(6)7-4-10(7,2)3/h7H,4-5H2,1-3H3
• InChI Key： GONOHBHOFLKDLR-UHFFFAOYSA-N
• SMILES： ClS(CC1C(C)=C(C2CC2(C)C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 263.0382922g/mol
• Monoisotopic Mass: 263.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138353-77-0)

5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138353-77-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a methyl-substituted oxazole ring, and a sulfonyl chloride functional group. These structural elements contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The cyclopropyl moiety in 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride is known for its strain energy and conformational rigidity, which can influence the compound's reactivity and biological activity. The presence of the oxazole ring, a five-membered heterocycle containing one nitrogen and one oxygen atom, further enhances the compound's stability and reactivity. The sulfonyl chloride group is a highly reactive functional group that can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the use of 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride as a building block for the synthesis of bioactive molecules. One notable application is in the development of small molecule inhibitors for specific protein targets. For instance, researchers have explored its potential as an inhibitor of kinases, enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride in the synthesis of potent and selective inhibitors of protein kinases. The researchers demonstrated that compounds derived from this intermediate exhibited high affinity and selectivity for their target proteins, making them promising candidates for further preclinical evaluation.

Beyond kinase inhibition, 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride has also shown promise in other therapeutic areas. For example, it has been investigated as a scaffold for the development of anti-inflammatory agents. The unique combination of its structural features allows for the design of molecules with enhanced pharmacological properties, such as improved solubility and reduced toxicity.

In addition to its potential therapeutic applications, 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride is also valuable as a research tool. Its reactivity and versatility make it an excellent choice for probing biological systems and understanding molecular interactions. For instance, it can be used to modify proteins or nucleic acids to study their functions or to develop new diagnostic tools.

The synthesis of 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride typically involves several steps. One common approach starts with the preparation of the corresponding alcohol or thiol derivative, followed by oxidation to form the sulfinic acid or sulfonic acid intermediate. The final step involves conversion to the sulfonyl chloride using an appropriate chlorinating agent such as thionyl chloride or oxalyl chloride.

The physical properties of 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride, including its melting point and solubility characteristics, are important considerations for both synthetic chemists and pharmaceutical researchers. These properties can influence the compound's handling and storage conditions as well as its suitability for various applications.

In conclusion, 5-(2,2-dimethylcyclopropyl)-4-methyl-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138353-77-0) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and research tools. Ongoing studies continue to explore its full range of applications and optimize its properties for specific uses.